Silane, trichloro[(trimethylsilyl)methyl]-

• CAS No.: 16538-62-8
• Molecular Formula: C4H11Cl3Si2
• Molecular Weight: 221.65 g/mol
• IUPAC Name: trichloro(trimethylsilylmethyl)silane
• InChI: InChI=1S/C4H11Cl3Si2/c1-8(2,3)4-9(5,6)7/h4H2,1-3H3
• InChI Key: JOTSLPSOZKUZIU-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C[Si](Cl)(Cl)Cl

Description

Silane, trichloro[(trimethylsilyl)methyl]- is a useful research compound. Its molecular formula is C4H11Cl3Si2 and its molecular weight is 221.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In the same apparatus and procedure as Example 1 above, 0.20 g (0.75 mmol) of triphenylphosphine, 1.38 g (7.5 mmol) of (chloromethyl)trimethylsilane, and 5.08 g (37.5 mmol) of trichlorosilane were reacted at 150° C. for 10 hrs. The resulting mixture was distilled to give 1.2 g of 1,1,1,-trichloro-3,3-dimethyl-1,3-disilabutane (bp; 173-174° C., yield; 70%) and 0.1 g of 1,1-dichloro-3,3-dimethyl-1,3-disilabutane (bp; 157-159° C., yield; 7%).

Synthesis routes and methods II

Procedure details

In the same apparatus and procedure as Example 1 above, 0.29 g (0.75 mmol) of benyltriphenylphosphonium chloride, 0.92 g (7.5 mmol) of (chloromethyl)trimethylsilane, and 3.05 g (22.5 mmol ) of trichlorosilane were reacted at 150° C. for 10 hrs. The resulting mixture was distilled to give 1.20 g of 1,1,1-trichloro-3,3-dimethyl-1,3-disilabutane (yield; 72%).